![molecular formula C22H22N2O4S B4017619 N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylalaninamide](/img/structure/B4017619.png)
N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylalaninamide
Overview
Description
N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylalaninamide, also known as MSOP or N-phenyl-4-(4-(2-(methylsulfonyl)phenyl)piperazin-1-yl)butanamide, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperazine-containing drugs and has been shown to have a wide range of biological activities.
Scientific Research Applications
Biocatalysis in Drug Metabolism
Biocatalysis offers a novel approach to drug metabolism studies, enabling the production of mammalian metabolites of compounds like biaryl-bis-sulfonamides using microbial systems. For instance, LY451395, a biaryl-bis-sulfonamide, has been studied for its metabolism using Actinoplanes missouriensis to generate mammalian metabolites for structural characterization by nuclear magnetic resonance (NMR) spectroscopy. This methodology supports drug metabolism research by providing a scalable way to produce and analyze drug metabolites, contributing to our understanding of drug behavior in biological systems (Zmijewski et al., 2006).
Synthesis of Sulfonamide Derivatives
The synthesis of different types of sulfonamide derivatives through electrochemical and chemical reactions highlights the chemical versatility and potential for creating novel compounds with significant applications in various fields, including medicinal chemistry. Such syntheses enable the exploration of sulfonamide derivatives' potential biological activities and their utilization in the development of new therapeutic agents (Khazalpour & Nematollahi, 2015).
Water-Soluble Prodrugs
The development of water-soluble amino acid derivatives of sulfonamides as potential prodrugs represents a significant advancement in enhancing the solubility and bioavailability of pharmaceutical compounds. This research opens new avenues for drug formulation, allowing for the design of more effective and patient-friendly medications (Larsen, Bundgaard, & Lee, 1988).
Environmental Treatment Technologies
Novel sulfonated thin-film composite nanofiltration membranes have been developed for the treatment of dye solutions, demonstrating improved water flux and dye rejection capabilities. This application underscores the environmental potential of sulfonamide derivatives in water purification technologies, offering a method to address water pollution and scarcity challenges (Liu et al., 2012).
Antimicrobial Applications
The synthesis and evaluation of heterocyclic phenylsulfonyl- and 4-aminophenylsulfonyl-carboximidamides for their antimicrobial activities highlight the potential of sulfonamide derivatives in combating microbial resistance. Such compounds could lead to the development of new antimicrobial agents, addressing the urgent need for novel therapeutics against resistant pathogens (Gobis et al., 2012).
properties
IUPAC Name |
2-(N-methylsulfonyl-4-phenoxyanilino)-N-phenylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O4S/c1-17(22(25)23-18-9-5-3-6-10-18)24(29(2,26)27)19-13-15-21(16-14-19)28-20-11-7-4-8-12-20/h3-17H,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNAXTNKOCUWPFD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1)N(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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